(8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol
Overview
Description
“(8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol” is a chemical compound that is part of the benzoxazine family . It is structurally similar to 8-Bromo-3,4-dihydro-2H-benzo [b] [1,4]oxazine-6-carbonitrile . The compound is also related to Hydroxybenzomorpholine, also known as “3,4-dihydro-2H-1,4-benzoxazin-6-ol” .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol involves the bromination of 2-hydroxy-3,4-dihydro-1,4-benzoxazine followed by reduction of the resulting bromo compound.", "Starting Materials": [ "2-hydroxy-3,4-dihydro-1,4-benzoxazine", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: Bromination of 2-hydroxy-3,4-dihydro-1,4-benzoxazine with bromine in acetic acid to yield (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid.", "Step 2: Reduction of (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid with sodium borohydride in methanol to yield (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol." ] } | |
CAS No. |
1781631-82-0 |
Molecular Formula |
C9H10BrNO2 |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
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